![molecular formula C6H5N5O B1523964 4-Azidopyridine-2-carboxamide CAS No. 1251924-47-6](/img/structure/B1523964.png)
4-Azidopyridine-2-carboxamide
Overview
Description
4-Azidopyridine-2-carboxamide, more commonly referred to as 4-APC, is an organic compound that has become increasingly important in a variety of scientific applications. It is a derivative of pyridine, a six-membered ring with a nitrogen atom at its center, and is composed of four nitrogen atoms, two carbon atoms, and two oxygen atoms. 4-APC is a versatile compound that has been used in synthesis, research, and clinical applications due to its unique properties.
Scientific Research Applications
Antitumor Activity
Substituted 2-(aminopyridyl)- and 2-(aminopyrimidinyl)thiazole-5-carboxamides have been identified as potent Src/Abl kinase inhibitors with significant antiproliferative activity against various tumor cell lines. A compound from this series showed notable efficacy in a preclinical model of chronic myelogenous leukemia (CML), suggesting potential for further development in oncology (Lombardo et al., 2004).
DNA Interaction
Novel 9‐aminoacridine carboxamides synthesized via click chemistry demonstrated the ability to interact with different DNA structures, including duplex DNA, quadruplex DNA, and four‐way junction DNA. These interactions have implications for the design of antiproliferative agents targeting specific DNA configurations, with some compounds showing activity against leukemia cell lines (Howell et al., 2012).
Antiviral and Antimicrobial Applications
Thiazole carboxamide derivatives have been explored for their antiviral properties, with certain compounds demonstrating activity against herpes virus, parainfluenza virus, and rhinovirus. This suggests potential utility in developing new treatments for viral infections (Srivastava et al., 1977).
Therapeutic Applications
Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as selective Met kinase inhibitors. These compounds have shown promise in preclinical models of cancer, leading to the advancement of one such compound into phase I clinical trials (Schroeder et al., 2009).
Material Science and Polymer Chemistry
Azido end-functionalized Poly(N-isopropylacrylamide) (PNIPAM) demonstrates a versatile approach to adjust thermoresponsivity in polymers, indicating potential for application in smart materials and biotechnology (Narumi et al., 2008).
Safety and Hazards
Future Directions
While specific future directions for 4-Azidopyridine-2-carboxamide are not available, research in the field of pyridine-containing compounds is ongoing. These compounds have increasing importance for medicinal applications as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer agents . This suggests that this compound could also have potential applications in these areas.
Mechanism of Action
Target of Action
Compounds like “4-Azidopyridine-2-carboxamide” often target enzymes or proteins in the body. For example, aziridine-2-carboxylic acid derivatives have been tested as inhibitors of protein disulfide isomerases (PDIs), enzymes containing catalytically active thiol groups .
Mode of Action
The mode of action of such compounds often involves binding to their target and altering its function. For instance, aziridine-2-carboxamide selectively alkylates only thiol groups of cancer cell surface proteins .
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. For example, if the compound targets PDIs, it could affect protein folding and other processes in the endoplasmic reticulum .
Result of Action
The molecular and cellular effects would depend on the specific targets and mode of action of the compound. For example, if the compound inhibits PDIs, it could potentially disrupt protein folding and other cellular processes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of a compound. For example, it was demonstrated that nucleophilic ring-opening reactions of aziridine-2-carboxamide with N- and O-nucleophiles indeed take place only in acidic solutions .
properties
IUPAC Name |
4-azidopyridine-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N5O/c7-6(12)5-3-4(10-11-8)1-2-9-5/h1-3H,(H2,7,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHEZQDPKDKGOIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N=[N+]=[N-])C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1251924-47-6 | |
Record name | 4-azidopyridine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.